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Compound of Interest

Compound Name:
3-Bromo-4-

methoxybenzenesulfonyl chloride

Cat. No.: B1274384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Bromo-4-
methoxybenzenesulfonyl chloride in various organic solvents. Due to the limited availability

of specific quantitative solubility data in public literature, this guide combines qualitative

information derived from synthetic procedures with established methodologies for solubility

determination. This document is intended to serve as a foundational resource for laboratory

work involving this compound.

Introduction
3-Bromo-4-methoxybenzenesulfonyl chloride is a sulfonyl chloride derivative that serves as

a key intermediate in the synthesis of various organic compounds, including sulfonamides,

which are of significant interest in medicinal chemistry. Understanding its solubility in different

organic solvents is crucial for reaction setup, purification processes such as recrystallization,

and analytical method development.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Bromo-4-methoxybenzenesulfonyl
chloride is presented in the table below.
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Property Value Reference

CAS Number 23094-96-4 [1][2]

Molecular Formula C₇H₆BrClO₃S [3]

Molecular Weight 285.54 g/mol [3]

Appearance Off-white to pink solid [4]

Melting Point 83-88 °C [2][4]

Boiling Point (Predicted) 366.0 ± 27.0 °C [4]

Density (Predicted) 1.717 ± 0.06 g/cm³ [4]

Solubility Data
Exhaustive searches of scientific databases and literature did not yield specific quantitative

solubility data (e.g., in g/100 mL or mol/L) for 3-Bromo-4-methoxybenzenesulfonyl chloride
in organic solvents. However, qualitative solubility can be inferred from documented synthetic

procedures.

Qualitative Solubility Summary
The following table summarizes the qualitative solubility of 3-Bromo-4-
methoxybenzenesulfonyl chloride in various organic solvents based on its use in chemical

syntheses and the general solubility characteristics of related compounds like benzenesulfonyl

chloride.
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Solvent Qualitative Solubility Rationale / Source

Chloroform (CHCl₃) Soluble

Used as a solvent during the

synthesis of the compound.[1]

[3]

Dichloromethane (CH₂Cl₂) Soluble
Used as a solvent for reactions

involving the compound.[1][3]

Ethyl Acetate / Hexane Mixture Soluble (in hot solvent)

Used as a solvent system for

recrystallization of a derivative,

implying solubility of the parent

compound at elevated

temperatures.[1][3]

Polar Aprotic Solvents (e.g.,

Acetone, Acetonitrile)
Likely Soluble

Benzenesulfonyl chloride, a

related compound, is soluble in

these types of solvents.[5]

Alcohols (e.g., Ethanol,

Methanol)
Likely Soluble

Benzenesulfonyl chloride is

soluble in alcohols.[5]

Ethers (e.g., Diethyl Ether) Likely Soluble
Benzenesulfonyl chloride is

soluble in diethyl ether.[5]

Non-polar Solvents (e.g.,

Hexane)

Likely Sparingly Soluble to

Insoluble

Used as an anti-solvent in

recrystallization, suggesting

low solubility at room

temperature.[1][3]

Water Insoluble and Reactive

Sulfonyl chlorides are

generally insoluble in and react

with water. Benzenesulfonyl

chloride is insoluble in cold

water.[5][6]

Experimental Protocol for Solubility Determination
For researchers requiring precise quantitative solubility data, the following general

experimental protocol for the isothermal shake-flask method is recommended.
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Materials
3-Bromo-4-methoxybenzenesulfonyl chloride (analytical grade)

Selected organic solvents (HPLC grade or equivalent)

Analytical balance

Scintillation vials or sealed flasks

Constant temperature shaker bath or incubator

Syringe filters (PTFE or other solvent-compatible membrane)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system.

Procedure
Preparation of Saturated Solutions:

Add an excess amount of 3-Bromo-4-methoxybenzenesulfonyl chloride to a series of

vials, each containing a known volume of a different organic solvent.

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C).

Agitate the samples for a sufficient time to reach equilibrium (typically 24-72 hours). A

preliminary kinetic study can determine the optimal equilibration time.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to allow the undissolved solid to settle.
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Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) syringe.

Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask.

This step is critical to remove any undissolved solid particles.

Dilute the filtered solution to a known volume with the same solvent.

Quantification:

Prepare a series of standard solutions of 3-Bromo-4-methoxybenzenesulfonyl chloride
of known concentrations in the respective solvents.

Analyze the standard solutions and the diluted sample solutions using a validated

analytical method (e.g., HPLC or GC).

Construct a calibration curve from the standard solutions.

Determine the concentration of the solute in the diluted sample solution from the

calibration curve.

Calculation of Solubility:

Calculate the original concentration in the saturated solution, accounting for the dilution

factor.

Express the solubility in desired units, such as g/100 mL or mol/L.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 3-Bromo-4-
methoxybenzenesulfonyl chloride from 2-bromoanisole.[1][3]
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Quenching
Pour onto ice

Extractionwith Chloroform Drying Concentration 3-Bromo-4-methoxybenzenesulfonyl_chloride
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Caption: Synthesis of 3-Bromo-4-methoxybenzenesulfonyl chloride.

Solubility Determination Workflow
The diagram below outlines the key steps in the experimental determination of solubility using

the shake-flask method.
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Start

Add excess solute to solvent

Equilibrate at constant temperature with agitation

Allow undissolved solid to settle

Withdraw and filter supernatant

Dilute sample to a known volume

Analyze by HPLC or GC

Calculate solubility from calibration curve

End

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.
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Conclusion
While quantitative solubility data for 3-Bromo-4-methoxybenzenesulfonyl chloride in organic

solvents is not readily available in the public domain, qualitative assessments indicate its

solubility in chlorinated solvents and likely in other polar organic solvents. For applications

requiring precise solubility values, the experimental protocol provided in this guide can be

employed. The provided workflows for synthesis and solubility determination offer a clear visual

guide for laboratory procedures involving this compound. Further experimental studies are

encouraged to establish a quantitative solubility profile for this important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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